Jasmolin II
Jasmolin II
Jasmolin II is a member of pyrethrins and a methyl ester.
Brand Name:
Vulcanchem
CAS No.:
1172-63-0
VCID:
VC20798178
InChI:
InChI=1S/C22H30O5/c1-7-8-9-10-15-14(3)18(12-17(15)23)27-21(25)19-16(22(19,4)5)11-13(2)20(24)26-6/h8-9,11,16,18-19H,7,10,12H2,1-6H3/b9-8-,13-11+/t16-,18+,19+/m1/s1
SMILES:
CCC=CCC1=C(C(CC1=O)OC(=O)C2C(C2(C)C)C=C(C)C(=O)OC)C
Molecular Formula:
C22H30O5
Molecular Weight:
374.5 g/mol
Jasmolin II
CAS No.: 1172-63-0
Cat. No.: VC20798178
Molecular Formula: C22H30O5
Molecular Weight: 374.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Jasmolin II is a member of pyrethrins and a methyl ester. |
|---|---|
| CAS No. | 1172-63-0 |
| Molecular Formula | C22H30O5 |
| Molecular Weight | 374.5 g/mol |
| IUPAC Name | [(1S)-2-methyl-4-oxo-3-[(Z)-pent-2-enyl]cyclopent-2-en-1-yl] (1R,3R)-3-[(E)-3-methoxy-2-methyl-3-oxoprop-1-enyl]-2,2-dimethylcyclopropane-1-carboxylate |
| Standard InChI | InChI=1S/C22H30O5/c1-7-8-9-10-15-14(3)18(12-17(15)23)27-21(25)19-16(22(19,4)5)11-13(2)20(24)26-6/h8-9,11,16,18-19H,7,10,12H2,1-6H3/b9-8-,13-11+/t16-,18+,19+/m1/s1 |
| Standard InChI Key | WKNSDDMJXANVMK-XIGJTORUSA-N |
| Isomeric SMILES | CC/C=C\CC1=C([C@H](CC1=O)OC(=O)[C@@H]2[C@H](C2(C)C)/C=C(\C)/C(=O)OC)C |
| SMILES | CCC=CCC1=C(C(CC1=O)OC(=O)C2C(C2(C)C)C=C(C)C(=O)OC)C |
| Canonical SMILES | CCC=CCC1=C(C(CC1=O)OC(=O)C2C(C2(C)C)C=C(C)C(=O)OC)C |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume
Molecular Mass Calculator